3-acetyl-N-(2-(2-fluorophenyl)-2-methoxypropyl)benzenesulfonamide
Description
3-acetyl-N-(2-(2-fluorophenyl)-2-methoxypropyl)benzenesulfonamide, also known as AF-219, is a small molecule drug that has been developed for the treatment of chronic cough. Chronic cough is a common and debilitating condition that affects millions of people worldwide. It is defined as a cough that lasts for more than eight weeks and is not caused by an underlying medical condition. Chronic cough can significantly impact an individual's quality of life, leading to social isolation, sleep disturbances, and even depression. Currently, there are limited treatment options for chronic cough, and AF-219 has shown promising results in preclinical and clinical studies.
Scientific Research Applications
- Researchers have investigated the anti-inflammatory and analgesic effects of this compound. It may inhibit inflammatory pathways or modulate pain receptors, making it a potential candidate for pain management and treating inflammatory conditions .
- The compound’s structure suggests that it could interact with cellular targets involved in cancer progression. Studies have explored its potential as an anticancer agent, either alone or in combination with other drugs. Further research is needed to understand its mechanisms and efficacy .
- Neuroprotective properties of this compound have been studied. It might offer protection against neuronal damage caused by oxidative stress or inflammation. Researchers are investigating its potential in treating neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
- Some studies indicate that this compound exhibits antibacterial activity. Researchers have explored its effectiveness against specific bacterial strains. Understanding its mode of action and potential applications in antibiotic therapy is an ongoing area of investigation .
- Given its sulfonamide moiety, this compound might influence cardiovascular function. Researchers have looked into its effects on blood pressure regulation, vascular health, and potential applications in cardiovascular diseases .
- The compound’s unique structure makes it an interesting candidate for enzyme inhibition studies. Researchers have examined its interactions with specific enzymes, aiming to develop targeted therapies or diagnostic tools .
Anti-Inflammatory and Analgesic Properties
Cancer Research
Neuroprotection and Neurodegenerative Diseases
Antibacterial Activity
Cardiovascular Applications
Chemical Biology and Enzyme Inhibition
properties
IUPAC Name |
3-acetyl-N-[2-(2-fluorophenyl)-2-methoxypropyl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FNO4S/c1-13(21)14-7-6-8-15(11-14)25(22,23)20-12-18(2,24-3)16-9-4-5-10-17(16)19/h4-11,20H,12H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLTLRGOACJRICY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)S(=O)(=O)NCC(C)(C2=CC=CC=C2F)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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